Cas no 2171783-92-7 (4-amino-2-(2,2-dimethylpropyl)-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-(2,2-dimethylpropyl)-1,2-oxazolidin-3-one
• CAS No: 2171783-92-7
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 6360923
• PubChem ID: 165601392
• Update Time: 2025-05-25

4-amino-2-(2,2-dimethylpropyl)-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(2,2-dimethylpropyl)-1,2-oxazolidin-3-one
• EN300-1645925
• 2171783-92-7

• Inchi： 1S/C8H16N2O2/c1-8(2,3)5-10-7(11)6(9)4-12-10/h6H,4-5,9H2,1-3H3
• InChI Key： VQIUDWALFZLEAR-UHFFFAOYSA-N
• SMILES： O1CC(C(N1CC(C)(C)C)=O)N

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-amino-2-(2,2-dimethylpropyl)-1,2-oxazolidin-3-one

4-Amino-2-(2,2-Dimethylpropyl)-1,2-Oxazolidin-3-One: A Comprehensive Overview

4-Amino-2-(2,2-Dimethylpropyl)-1,2-Oxazolidin-3-One, also known by its CAS number NO 2171783-92-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing an oxygen atom and an amide group. The structure of this compound is characterized by an oxazolidinone ring with a substituted amino group at position 4 and a bulky 2,2-dimethylpropyl group at position 2. These structural features contribute to its unique chemical properties and potential applications in drug design.

The synthesis of 4-Amino-2-(2,2-Dimethylpropyl)-1,2-Oxazolidin-3-One typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed asymmetric catalysis to achieve high enantioselectivity in the formation of the oxazolidinone core. This has been particularly useful in generating enantiomerically pure compounds for biological studies.

In terms of biological activity, 4-Amino-2-(2,2-Dimethylpropyl)-1,2-Oxazolidin-3-One has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in various cellular processes, making them attractive targets for therapeutic intervention. Studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for drug development.

Moreover, the bulky substituent at position 2 of the oxazolidinone ring imparts steric hindrance, which can influence the compound's binding affinity and selectivity towards specific protein targets. This property has been leveraged in recent research to design more potent and selective kinase inhibitors. For example, researchers have explored the substitution pattern at this position to optimize the compound's pharmacokinetic properties.

The amino group at position 4 of the molecule provides additional functional versatility. This group can undergo various post-synthetic modifications, such as alkylation or acylation, to generate derivatives with enhanced biological activity or improved pharmacokinetic profiles. Such modifications have been explored in recent studies to develop analogs with superior therapeutic potential.

In addition to its role as a kinase inhibitor, 4-Amino-2-(2,2-Dimethylpropyl)-1,2-Oxazolidin-3-One has been studied for its potential as a scaffold in other therapeutic areas. For instance, researchers have investigated its ability to modulate other enzyme activities or serve as a precursor for more complex molecular architectures. These explorations highlight the versatility of oxazolidinone-based compounds in drug discovery.

The CAS number NO 2171783-9 is often used to reference this compound in scientific literature and databases. Accurate identification and cataloging of such compounds are essential for ensuring reproducibility and facilitating collaboration among researchers worldwide.

In conclusion, 4-Amino-